![molecular formula C17H13Cl2N3O5S2 B2591494 Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate CAS No. 887207-00-3](/img/structure/B2591494.png)
Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
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Description
Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C17H13Cl2N3O5S2 and its molecular weight is 474.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Modeling
This compound serves as a precursor in the synthesis of various benzothiazole derivatives, showcasing its utility in creating molecules with potential therapeutic effects. For instance, novel derivatives have been synthesized for antitumor evaluation, where compounds exhibited significant cytotoxic activity against various cancer cell lines, highlighting the importance of such chemicals in cancer research (Łukasz Tomorowicz et al., 2020). Additionally, molecular modeling and quantitative structure-activity relationship (QSAR) studies have been applied to these derivatives to predict their antitumor efficacy, further emphasizing the compound's role in medicinal chemistry research.
Catalysis and Synthetic Applications
This compound is also involved in research focusing on catalytic systems and synthetic methodologies. For example, research on sulfonic acid functionalized imidazolium salts combined with FeCl3 has shown efficient catalysis in the synthesis of benzimidazoles, demonstrating the versatility of this compound in facilitating chemical reactions under environmentally friendly conditions (A. Khazaei et al., 2011).
Antimicrobial and Antitumor Activities
Research into the antimicrobial and antitumor properties of benzothiazole derivatives, including those derived from Methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate, has identified compounds with significant biological activities. These studies contribute to the development of new therapeutic agents with potential application in treating various diseases (N. Mishra et al., 2019).
Photochemical Studies
Additionally, the compound has been the subject of photochemical studies, exploring the degradation products of mediator radicals formed in reactions with polyphenols. Such research is crucial for understanding the stability and reactivity of radical species in the presence of antioxidants, which has implications for the development of antioxidant therapies and the food industry (A. Osman et al., 2006).
Properties
IUPAC Name |
methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2N3O5S2/c1-27-15(23)8-22-13-5-3-10(29(20,25)26)7-14(13)28-17(22)21-16(24)11-6-9(18)2-4-12(11)19/h2-7H,8H2,1H3,(H2,20,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCVWQSCRQMIXHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.